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Compound of Interest

Compound Name: Boc-tyr(boc)-OH

Cat. No.: B558193

Standard Operating Procedure for Handling Boc-
tyr(boc)-OH

This guide provides essential safety and logistical information for the handling and disposal of
Boc-tyr(boc)-OH (N,O-Bis(tert-butoxycarbonyl)-L-tyrosine). It is intended for researchers,
scientists, and drug development professionals to ensure safe laboratory practices.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Boc-tyr(boc)-OH is provided below.

Property Value

Molecular Formula C18H25NOe

Molecular Weight 355.4 g/mol

Appearance White to off-white solid/powder
Melting Point 113-116 °C

Storage Temperature 2-30°C

Note: Data sourced from various suppliers; refer to the specific product's Certificate of Analysis
for lot-specific data.
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Hazard Identification and Safety Precautions

Boc-tyr(boc)-OH is a combustible solid that may be harmful if inhaled, swallowed, or absorbed

through the skin.[1][2] It may cause irritation to the skin, eyes, and respiratory tract.[1]

Hazard Statement

Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

Based on general classifications for similar amino acid derivatives. Always consult the specific

Safety Data Sheet (SDS) for the most accurate information.

Personal Protective Equipment (PPE)

The following PPE is mandatory for handling Boc-tyr(boc)-OH to minimize exposure and

ensure personal safety.[3]
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PPE Category

Recommended Equipment

Rationale & Best Practices

Eye and Face

Chemical splash goggles or
safety glasses meeting ANSI
Z87.1 standards. A face shield

for large quantities.

Protects eyes from dust
particles and potential

splashes.

Hand Protection

Disposable nitrile gloves.

Inspect gloves for tears before
use. Use proper glove removal
technique to avoid skin

contact.

Body Protection

A standard laboratory coat is
required. For tasks with a high
risk of dust generation,

consider a disposable suit.

Provides a barrier against
incidental contact and prevents
contamination of personal

clothing.

Respiratory

N95 dust mask for handling
small quantities. Use a NIOSH-
approved respirator if dust
cannot be controlled at the

source.

Prevents inhalation of fine dust
particles. All respiratory
protection should be used in
accordance with a
comprehensive respiratory

protection program.

Foot Protection

Closed-toe, closed-heel shoes
that cover the entire foot are

required.

Protects feet from spills and

falling objects.

Operational Plan: Handling and Storage

Adherence to the following procedural steps is critical for the safe handling of Boc-tyr(boc)-
OH.

4.1 Engineering Controls

o Always handle solid Boc-tyr(boc)-OH inside a certified chemical fume hood to minimize
inhalation exposure.

o For procedures that may generate dust, use a ventilated enclosure or a glove box.
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e Ensure an eyewash station and safety shower are readily accessible.
4.2 Step-by-Step Handling Protocol

» Preparation: Before handling, ensure all required PPE is correctly worn. Prepare the
workspace by laying down absorbent bench paper to contain any potential spills.

e Weighing:
o Perform all weighing operations within a chemical fume hood or a balance enclosure.
o Use a spatula to carefully transfer the solid material. Avoid creating dust clouds.
o Close the container tightly immediately after use.

e Dissolving:

o Add the solvent to the vessel containing the weighed Boc-tyr(boc)-OH slowly to prevent
splashing.

o If sonication or heating is required, ensure the container is appropriately sealed or
equipped with a condenser to prevent vapor release.

4.3 Storage

» Store Boc-tyr(boc)-OH in a cool, dry, and well-ventilated area.

o Keep the container tightly sealed to prevent moisture absorption and contamination.
o Store away from strong oxidizing agents.

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

5.1 Spill Response

o Small Spill:
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o Wearing appropriate PPE, carefully sweep or scoop up the spilled solid.
o Avoid generating dust during cleanup.

o Place the material into a designated, sealed, and labeled hazardous waste container.

e Large Spill:

[¢]

Evacuate personnel from the immediate area.

Increase ventilation to the area.

[¢]

[e]

Wear enhanced PPE, including respiratory protection, chemical-resistant boots, and a full
suit if necessary.

[e]

Contain and collect the spilled material using a shovel or other appropriate tools and place
it in a suitable container for disposal.

5.2 First Aid Measures

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes. Consult a physician if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse the mouth with water and seek immediate medical attention.

Disposal Plan

All waste containing Boc-tyr(boc)-OH must be treated as hazardous waste and disposed of
according to institutional and local regulations.
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6.1 Waste Collection

e Solid Waste: Collect all unused Boc-tyr(boc)-OH and materials contaminated with the solid
(e.g., weigh boats, contaminated bench paper) in a clearly labeled, sealed hazardous waste
container. The label should include the full chemical name.

» Liquid Waste: Collect solutions containing Boc-tyr(boc)-OH in a separate, compatible, and
labeled hazardous waste container. Do not mix with incompatible waste streams.

o Contaminated PPE: Dispose of all contaminated disposable PPE, such as gloves and
masks, in a designated hazardous waste container.

6.2 Final Disposal
¢ Do not dispose of Boc-tyr(boc)-OH down the drain or in the regular trash.

o Arrange for the disposal of chemical waste through your institution's licensed Environmental
Health and Safety (EHS) department.

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for handling Boc-tyr(boc)-OH, from
initial preparation to final disposal.
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Caption: Workflow for safe handling and disposal of Boc-tyr(boc)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. peptide.com [peptide.com]

2. Boc-Tyr-OH 98 3978-80-1 [sigmaaldrich.com]

3. Boc-Tyr(Boc)-OH Safety Data Sheets(SDS) lookchem [lookchem.com]

 To cite this document: BenchChem. [Personal protective equipment for handling Boc-
tyr(boc)-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558193#personal-protective-equipment-for-handling-
boc-tyr-boc-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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